Cas no 618102-20-8 (1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid)

1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid structure
618102-20-8 structure
Product Name:1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
CAS No:618102-20-8
MF:C18H16N2O2
MW:292.331844329834
CID:955419
Update Time:2023-08-02

1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-M-TOLYL-3-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 1-(3-METHYLPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 1-(m-Tolyl)-3-(p-tolyl)-1H-pyrazole-5-carboxylic acid
    • 1-M-Tolyl-3-P-tolyl-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C18H16N2O2/c1-12-6-8-14(9-7-12)16-11-17(18(21)22)20(19-16)15-5-3-4-13(2)10-15/h3-11H,1-2H3,(H,21,22)
    • InChI Key: BRMDNCOGNHMNIA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=CC(C)=CC=2)=NN1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 292.121
  • Monoisotopic Mass: 292.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1
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